Cas no 76275-54-2 (2-Hydroxypropranolol)

• Product Name: 2-Hydroxypropranolol
• CAS No: 76275-54-2
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 2086180
• Update Time: 2025-05-19

2-Hydroxypropranolol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxypropranolol

• Inchi： 1S/C16H21NO3/c1-11(2)17-9-13(18)10-20-16-14-6-4-3-5-12(14)7-8-15(16)19/h3-8,11,13,17-19H,9-10H2,1-2H3
• InChI Key： HPONWSWGUSLIJB-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C2C=CC=CC=12)O)CC(CNC(C)C)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 2-Hydroxypropranolol

Chemical and Biological Profile of 2-Hydroxypropranolol (CAS No. 76275-54-2)

2-Hydroxypropranolol, identified by its Chemical Abstracts Service (CAS) number 76275-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, derived from the well-known β-blocker propranolol, exhibits unique pharmacological properties that have garnered attention from researchers exploring novel therapeutic applications. The hydroxyl substitution at the 2-position of the propyl side chain introduces distinct metabolic and pharmacodynamic characteristics, making 2-Hydroxypropranolol a subject of extensive investigation in both academic and industrial settings.

The synthesis of 2-Hydroxypropranolol typically involves the selective hydroxylation of propranolol, a process that requires precise control over reaction conditions to avoid side products. Advanced catalytic methods, such as enzymatic oxidation or transition-metal-catalyzed reactions, have been employed to enhance yield and purity. Recent studies highlight the use of biocatalysts, particularly cytochrome P450 enzymes, which offer high selectivity and mild reaction conditions, aligning with green chemistry principles. These advancements not only improve the efficiency of production but also reduce environmental impact, a critical consideration in modern pharmaceutical manufacturing.

From a biological perspective, 2-Hydroxypropranolol demonstrates intriguing interactions with adrenergic receptors. Unlike its parent compound propranolol, which is a non-selective β-blocker, 2-Hydroxypropranolol may exhibit partial selectivity for certain receptor subtypes due to its structural modifications. Preliminary in vitro studies suggest that it retains some of the cardiovascular benefits associated with β-blockade while potentially minimizing peripheral adverse effects such as bronchoconstriction. This profile makes it an attractive candidate for developing next-generation cardiovascular therapeutics.

Recent research has delved into the potential role of 2-Hydroxypropranolol in neuroprotection and anti-inflammatory applications. Studies indicate that this compound may modulate central nervous system pathways by interacting with presynaptic α₂-adrenergic receptors, leading to reduced norepinephrine release. Such mechanisms could be beneficial in managing conditions like anxiety disorders or neurodegenerative diseases where dysregulation of adrenergic signaling is implicated. Additionally, its ability to inhibit certain inflammatory cytokines has been observed in cell culture models, suggesting potential therapeutic utility in chronic inflammatory diseases.

The pharmacokinetic profile of 2-Hydroxypropranolol is another area of active investigation. Unlike propranolol, which undergoes extensive metabolism via the cytochrome P450 system, 2-Hydroxypropranolol may exhibit different metabolic pathways due to its altered structure. Understanding these pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Advanced computational modeling techniques, including molecular dynamics simulations and quantum mechanics calculations, have been utilized to predict binding affinities and metabolic stability. These computational approaches complement experimental data and accelerate the discovery process.

In clinical contexts, early-phase trials have explored the efficacy of 2-Hydroxypropranolol in managing hypertension and arrhythmias. The compound's ability to reduce heart rate and blood pressure without significant hemodynamic compromise makes it a promising alternative to existing treatments. Furthermore, its potential role in preventing postoperative cognitive dysfunction (POCD) has been suggested based on animal model studies. These findings warrant further clinical investigation to validate these effects in human populations.

The regulatory landscape for 2-Hydroxypropranolol is evolving as more data becomes available on its safety and efficacy. Regulatory agencies are increasingly interested in compounds that offer improved therapeutic profiles over established drugs. The development of robust analytical methods for quantifying 2-Hydroxypropranolol in biological matrices is essential for meeting regulatory requirements for clinical trials and drug approval processes. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (LC-MS) have become standard for ensuring accurate measurement.

Future directions in research on 2-Hydroxypropranolol include exploring its potential as a prodrug or combination therapy agent. By leveraging its structural features, scientists aim to design derivatives with enhanced solubility or targeted delivery systems. Additionally, investigating its interactions with other therapeutic agents could reveal synergistic effects that might improve treatment outcomes for complex diseases like cardiovascular disorders or neurodegenerative conditions.

Overall, 2-Hydroxypropranolol (CAS No. 76275-54-2) represents a compelling compound with multifaceted applications in pharmaceutical research and development. Its unique chemical and biological properties position it as a valuable tool for addressing unmet medical needs in various therapeutic areas. As research progresses, further insights into its mechanisms of action and clinical efficacy will solidify its role as a significant player in modern medicine.